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Compound of Interest

Compound Name:

2,3,6,7-Tetrahydro-1H-

pyrazino[2,1-a]isoquinolin-

4(11bH)-one

CAS No.: 61196-37-0

Cat. No.: B123596

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master transcriptional regulator that plays

a pivotal role in the cellular defense against oxidative and electrophilic stress.[1][2][3] Under

basal conditions, Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-like

ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent

proteasomal degradation.[4][5] Upon exposure to oxidative stress or electrophilic inducers,

conformational changes in Keap1 disrupt the Keap1-Nrf2 interaction. This leads to the

stabilization and accumulation of Nrf2, allowing it to translocate into the nucleus.[4][5] In the

nucleus, Nrf2 heterodimerizes with small Maf proteins (sMaf) and binds to the Antioxidant

Response Element (ARE) in the promoter regions of its target genes.[4][6][7] This binding

initiates the transcription of a wide array of cytoprotective genes, including those encoding

antioxidant enzymes (e.g., heme oxygenase-1 (HO-1), NAD(P)H quinone oxidoreductase 1

(NQO1)) and detoxification enzymes.[4][8]
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The nuclear translocation of Nrf2 is a critical event and a key indicator of its activation.

Therefore, monitoring the subcellular localization of Nrf2 is essential for studies investigating

cellular responses to stress and for the development of therapeutic agents that target the Nrf2

signaling pathway. Western blot analysis of cytoplasmic and nuclear fractions is a widely used

and effective method to quantify the accumulation of Nrf2 in the nucleus.[9][10][11] This

application note provides a detailed protocol for performing Western blot analysis to confirm

Nrf2 nuclear translocation.

Nrf2 Signaling Pathway
Under homeostatic conditions, Keap1 targets Nrf2 for degradation. Upon exposure to oxidative

stress, Nrf2 is released from Keap1 and translocates to the nucleus, where it activates the

transcription of antioxidant genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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